Cas no 2137082-78-9 (tert-butyl N-(1S)-1-(2-fluoro-5-nitrophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(2-fluoro-5-nitrophenyl)-3-oxopropylcarbamate
• CAS No: 2137082-78-9
• MF: C₁₄H₁₇FN₂O₅
• MW: 312.293587446213
• CID: 6073325
• PubChem ID: 165500252
• Update Time: 2025-11-01

tert-butyl N-(1S)-1-(2-fluoro-5-nitrophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(2-fluoro-5-nitrophenyl)-3-oxopropylcarbamate
• EN300-1163765
• 2137082-78-9
• tert-butyl N-[(1S)-1-(2-fluoro-5-nitrophenyl)-3-oxopropyl]carbamate

• Inchi： 1S/C14H17FN2O5/c1-14(2,3)22-13(19)16-12(6-7-18)10-8-9(17(20)21)4-5-11(10)15/h4-5,7-8,12H,6H2,1-3H3,(H,16,19)/t12-/m0/s1
• InChI Key： YJFDUXGRKMQYMG-LBPRGKRZSA-N
• SMILES： FC1=CC=C(C=C1[C@H](CC=O)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.11214981g/mol
• Monoisotopic Mass: 312.11214981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-(1S)-1-(2-fluoro-5-nitrophenyl)-3-oxopropylcarbamate

tert-butyl N-(1S)-1-(2-fluoro-5-nitrophenyl)-3-oxopropylcarbamate (CAS No. 2137082-78-9): An Overview

tert-butyl N-(1S)-1-(2-fluoro-5-nitrophenyl)-3-oxopropylcarbamate (CAS No. 2137082-78-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a carbamate moiety, and a substituted phenyl ring with a fluoro and nitro group. These structural elements contribute to its potential biological activity and therapeutic applications.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for drug development. The carbamate functionality is known for its ability to form reversible covalent bonds with biological targets, which can be advantageous in designing drugs with controlled release and reduced toxicity. The 2-fluoro-5-nitrophenyl substituent adds further complexity to the molecule, influencing its pharmacokinetic properties and target specificity.

Recent studies have explored the potential of tert-butyl N-(1S)-1-(2-fluoro-5-nitrophenyl)-3-oxopropylcarbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective properties, tert-butyl N-(1S)-1-(2-fluoro-5-nitrophenyl)-3-oxopropylcarbamate has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have indicated that the compound can downregulate pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory disorders like rheumatoid arthritis. Furthermore, preliminary data suggest that it may have cytotoxic effects on cancer cells by inducing apoptosis and inhibiting cell proliferation.

The synthesis of tert-butyl N-(1S)-1-(2-fluoro-5-nitrophenyl)-3-oxopropylcarbamate involves several steps, including the formation of the carbamate intermediate and subsequent functional group modifications. The synthetic route has been optimized to achieve high yields and purity, which is crucial for pharmaceutical applications. Researchers at leading institutions have developed efficient methods to synthesize this compound on a large scale, ensuring its availability for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-(1S)-1-(2-fluoro-5-nitrophenyl)-3-oxopropylcarbamate in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, tert-butyl N-(1S)-1-(2-fluoro-5-nitrophenyl)-3-oxopropylcarbamate (CAS No. 2137082-78-9) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.